Cas no 35509-60-5 (2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride)

2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride is a specialized sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its dichloro and methoxy substituents enhance reactivity and selectivity in electrophilic aromatic substitution and nucleophilic displacement reactions. The compound serves as a key intermediate in pharmaceutical and agrochemical applications, enabling the introduction of sulfonyl groups into target molecules. Its stability under controlled conditions and high purity make it suitable for precise synthetic transformations. The electron-withdrawing chlorine atoms and electron-donating methoxy group contribute to its versatility in fine chemical synthesis, offering a balance between reactivity and structural specificity.

2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride structure

35509-60-5 structure

Product Name:2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride

CAS No:35509-60-5

MF:C₇H₅Cl₃O₃S

MW:275.536798238754

MDL:MFCD11133907

CID:1470980

PubChem ID:15914268

Update Time:2025-06-07

2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 2,3-dichloro-4-methoxy-
- 2,3-dichloro-4-methoxyBenzenesulfonyl chloride
- 2,3-dichloro-4-methoxybenzene-1-sulfonylchloride
- 2,3-dichloro-4-methoxybenzene-1-sulfonyl chloride
- CS-0263834
- SCHEMBL6864310
- EN300-90294
- G48209
- AJHJBAMQCLTOGP-UHFFFAOYSA-N
- AKOS000431084
- DTXSID40579346
- DB-302218
- 2,3 dichloro-4-methoxybenzenesulfonyl chloride
- 35509-60-5
- 2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride
- MDL： MFCD11133907
- Inchi： 1S/C7H5Cl3O3S/c1-13-4-2-3-5(14(10,11)12)7(9)6(4)8/h2-3H,1H3
- InChI Key： AJHJBAMQCLTOGP-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1S(=O)(=O)Cl)OC)Cl

Computed Properties

Exact Mass: 273.90265
Monoisotopic Mass: 273.902498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 51.8Å²

Experimental Properties

PSA: 43.37

2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1334504-50mg	2,3-Dichloro-4-methoxybenzene-1-sulfonyl chloride	35509-60-5	95%	50mg	￥2090.00	2024-05-17
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TRC	D484438-10mg	2,3-Dichloro-4-methoxybenzene-1-sulfonyl Chloride	35509-60-5		10mg	$ 50.00	2022-06-05
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